Cas no 62700-63-4 (7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-(methylthio)-)

• Product Name: 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-(methylthio)-
• CAS No: 62700-63-4
• MF: C₅H₅N₅OS
• MW: 183.191097974777
• CID: 434783
• PubChem ID: 135802533
• Update Time: 2025-10-05

7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-(methylthio)-
• 5-methylsulfanyl-2,3-dihydrotriazolo[4,5-d]pyrimidin-7-one
• CS-0080616
• VTYRPJANGMJNSL-UHFFFAOYSA-N
• 2-methylthio-6-hydroxy-8-azapurine
• 5-(methylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol
• 3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ol, 5-(methylthio)-
• 5-methylsulfanyl-2,6-dihydrotriazolo[4,5-d]pyrimidin-7-one
• 62700-63-4
• DTXSID10631980
• 5-(Methylsulfanyl)-2,3-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 5-(Methylthio)-1H-[1,2,3]triazolo[4,5-d]pyrimidin-7(4H)-one
• 5-(Methylthio)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• D74231

• Inchi： 1S/C5H5N5OS/c1-12-5-6-3-2(4(11)7-5)8-10-9-3/h1H3,(H2,6,7,8,9,10,11)
• InChI Key： VTYRPJANGMJNSL-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C(C(N1)=O)=NNN=2

Computed Properties

• Exact Mass: 183.02165
• Monoisotopic Mass: 183.02148097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 83.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-(methylthio)-

Compound CAS No. 62700-63-4: 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-(methylthio)-

The compound with CAS No. 62700-63-4, known as 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-(methylthio)-, is a heterocyclic organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are well-known for their diverse biological activities and structural versatility. The methylthio group attached to the pyrimidine ring introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of triazolopyrimidines in drug discovery. For instance, researchers have explored the antimicrobial and anticancer properties of similar compounds. The methylthio substituent in this compound is particularly interesting as it can enhance the stability and bioavailability of the molecule. This makes it a promising candidate for developing novel therapeutic agents targeting various diseases.

The synthesis of 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-5-(methylthio)- involves a multi-step process that typically includes cyclization reactions and functional group transformations. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of such compounds. This approach not only accelerates the reaction but also minimizes the formation of by-products, making it an eco-friendly method for large-scale production.

In terms of biological activity, this compound has shown potential in inhibiting key enzymes involved in inflammatory pathways. For example, studies have demonstrated its ability to modulate cyclooxygenase (COX) activity, which is crucial in managing inflammatory diseases such as arthritis. Additionally, its antioxidant properties make it a potential candidate for combating oxidative stress-related disorders.

The structural flexibility of 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one allows for further functionalization to enhance its bioactivity. Researchers are currently exploring the addition of other substituents to improve its solubility and selectivity. These modifications could lead to the development of more effective drugs with fewer side effects.

From an industrial perspective, the production of this compound requires careful optimization of reaction conditions to ensure high-quality output. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry is essential for confirming the purity and structure of the final product. These methods also aid in identifying any impurities or degradation products that may arise during synthesis.

In conclusion, CAS No. 62700-63-4 represents a significant advancement in heterocyclic chemistry with broad applications in drug discovery and development. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative therapeutic solutions. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.